1H-Benzimidazole-5-carboxylic acid, 7-iodo-, methyl ester

• CAS No.: 1258940-58-7
• Molecular Formula: C9H7IN2O2
• Molecular Weight: 302.07 g/mol
• IUPAC Name: methyl 7-iodo-3H-benzimidazole-5-carboxylate
• InChI: InChI=1S/C9H7IN2O2/c1-14-9(13)5-2-6(10)8-7(3-5)11-4-12-8/h2-4H,1H3,(H,11,12)
• InChI Key: IPKCAFFRDJRANQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C(=C1)I)N=CN2

Description

1H-Benzimidazole-5-carboxylic acid, 7-iodo-, methyl ester is a useful research compound. Its molecular formula is C9H7IN2O2 and its molecular weight is 302.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3,4-diamino-5-iodo-benzoic acid methyl ester (1.68 g, 5.75 mmol) in THF (20 mL) was added trimethyl orthoformate (1.26 mL, 11.5 mmol) and 4-toluenesulfonic acid (11 mg, 0.057 mmol). The mixture was stirred at room temperature overnight, then partitioned between ethyl acetate and water. The organic layer was separated, dried over MgSO4, filtered and concentrated under reduced pressure to give 783 mg (45%) of 7-Iodo-3H-benzoimidazole-5-carboxylic acid methyl ester, MS (M+H)=303.